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Compound of Interest

Compound Name:
5-Bromo-1H-indole-2-carboxylic

acid

Cat. No.: B556507 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 5-
Bromo-1H-indole-2-carboxylic acid, tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and environmental compliance.

Hazard Identification and Safety Data
5-Bromo-1H-indole-2-carboxylic acid is a chemical compound that requires careful handling

due to its potential health effects. It is classified as harmful if swallowed, an irritant to the skin

and eyes, and may cause respiratory irritation.[1][2]

Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1]

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation[1]

Specific target organ toxicity, single exposure

(Category 3)
H335: May cause respiratory irritation[1]

Required Personal Protective Equipment (PPE)
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Before handling or disposing of 5-Bromo-1H-indole-2-carboxylic acid, ensure the following

personal protective equipment is worn:

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[1]

Respiratory Protection: A NIOSH/MSHA-approved respirator with a dust filter (such as a type

N95) is recommended, especially if dust is generated.[2]

Protective Clothing: A lab coat or other protective clothing to prevent skin contact.[1]

Operational Protocols
Accidental Spill Response Protocol
In the event of a spill, follow these steps to ensure safe cleanup and containment:

Evacuate and Ventilate: Immediately evacuate unnecessary personnel from the spill area

and ensure adequate ventilation.[1]

Control Ignition Sources: Keep the substance and any empty containers away from heat and

sources of ignition.[3]

Contain the Spill: Prevent further leakage or spillage if it is safe to do so. Avoid allowing the

chemical to enter drains or water courses.[1][4]

Absorb and Collect:

For solid spills, carefully sweep or vacuum the material. Avoid generating dust.[2]

For solutions, absorb with an inert, non-combustible material such as diatomite or a

universal binder.[1]

Package for Disposal: Place the absorbed material and contaminated items into a suitable,

labeled container for disposal.[4]

Decontaminate: Clean the spill area and any contaminated equipment by scrubbing with

alcohol.[1]
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Wash Hands: Wash hands thoroughly with soap and water after handling.[1][3]
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Caption: Workflow for handling accidental spills of 5-Bromo-1H-indole-2-carboxylic acid.

Proper Disposal Procedure
Chemical waste generators are responsible for determining if a discarded chemical is classified

as hazardous waste according to local, state, and federal regulations (e.g., US EPA guidelines

in 40 CFR 261.3).

Waste Collection:

Collect waste 5-Bromo-1H-indole-2-carboxylic acid and any contaminated materials

(e.g., absorbent pads, gloves, weighing paper) in a designated, compatible, and properly

labeled waste container.

Keep the container tightly closed and store it in a well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[1][3]

Consult Regulations:

Consult your institution's Environmental Health and Safety (EHS) office for specific

disposal guidelines.

Waste generators must adhere to all applicable federal, state, and local hazardous waste

regulations to ensure complete and accurate classification and disposal.

Arrange for Pickup:

Dispose of the contents and container through an approved waste disposal plant or a

licensed hazardous waste contractor.[2][3] Do not dispose of this chemical down the drain

or in regular trash.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b556507?utm_src=pdf-body
https://www.benchchem.com/product/b556507?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W007593/5-Bromo-1H-indole-2-carboxylic-acid-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6639603&productDescription=5-BRMOINDOLE-2-CARBXYLIC+AC+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC12801DA&productDescription=1H-INDOLE-2-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6639603&productDescription=5-BRMOINDOLE-2-CARBXYLIC+AC+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generate Chemical Waste

Collect in Labeled,
Closed Container

Store in Ventilated Area,
Away from Incompatibles

Consult Institutional EHS &
Local/State/Federal Regulations

Classify Waste
(Hazardous vs. Non-Hazardous)

Arrange for Pickup by
Approved Waste Contractor

Proper Disposal Complete

Click to download full resolution via product page

Caption: Step-by-step process for the proper disposal of 5-Bromo-1H-indole-2-carboxylic
acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. fishersci.com [fishersci.com]

3. fishersci.com [fishersci.com]

4. carlroth.com [carlroth.com]

To cite this document: BenchChem. [Safe Disposal of 5-Bromo-1H-indole-2-carboxylic acid:
A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556507#5-bromo-1h-indole-2-carboxylic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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